4-[6-[4-(5-Ethylpyrimidin-2-yl)piperazin-1-yl]pyrimidin-4-yl]morpholine

• IUPAC Name: 4-[6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C18H25N7O/c1-2-15-12-19-18(20-13-15)25-5-3-23(4-6-25)16-11-17(22-14-21-16)24-7-9-26-10-8-24/h11-14H,2-10H2,1H3
• InChI Key: RROIFKXRWHQBRW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N2CCN(CC2)C3=CC(=NC=N3)N4CCOCC4
• Molecular Formula: C18H25N7O
• Molecular Weight: 355.4 g/mol

Description

The compound “4-[6-[4-(5-Ethylpyrimidin-2-yl)piperazin-1-yl]pyrimidin-4-yl]morpholine” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, and a morpholine ring. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or an experimental study, it’s difficult to provide a detailed analysis of its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the reaction conditions. Pyrimidine rings, for example, can undergo a variety of reactions, including substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity, and its melting and boiling points would be influenced by the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, some compounds with a similar structure are known to inhibit certain enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Some similar compounds are known to be hazardous and should be handled with care.

Future Directions

The future research on this compound could involve further studies to determine its biological activity, potential uses in medicine, and its safety profile.